Cas no 2034308-03-5 (1-[3-(3,4-dihydro-1H-isoquinolin-2-yl)pyrrolidin-1-yl]-3-phenylsulfanylpropan-1-one)

• Product Name: 1-[3-(3,4-dihydro-1H-isoquinolin-2-yl)pyrrolidin-1-yl]-3-phenylsulfanylpropan-1-one
• CAS No: 2034308-03-5
• MF: C₂₂H₂₆N₂OS
• MW: 366.519644260406
• CID: 5551480
• Update Time: 2025-07-14

1-[3-(3,4-dihydro-1H-isoquinolin-2-yl)pyrrolidin-1-yl]-3-phenylsulfanylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(3,4-dihydro-1H-isoquinolin-2-yl)pyrrolidin-1-yl]-3-phenylsulfanylpropan-1-one

• Inchi： 1S/C22H26N2OS/c25-22(12-15-26-21-8-2-1-3-9-21)24-14-11-20(17-24)23-13-10-18-6-4-5-7-19(18)16-23/h1-9,20H,10-17H2
• InChI Key： LTZSTTDMQZXBOB-UHFFFAOYSA-N
• SMILES： C(N1CCC(N2CCC3=C(C2)C=CC=C3)C1)(=O)CCSC1=CC=CC=C1

Additional information on 1-[3-(3,4-dihydro-1H-isoquinolin-2-yl)pyrrolidin-1-yl]-3-phenylsulfanylpropan-1-one

Professional Introduction to Compound with CAS No. 2034308-03-5 and Product Name: 1-[3-(3,4-dihydro-1H-isoquinolin-2-yl)pyrrolidin-1-yl]-3-phenylsulfanylpropan-1-one

The compound with the CAS number 2034308-03-5 and the product name 1-[3-(3,4-dihydro-1H-isoquinolin-2-yl)pyrrolidin-1-yl]-3-phenylsulfanylpropan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this compound, particularly its 3,4-dihydro-1H-isoquinolin-2-yl and phenylsulfanyl substituents, contribute to its unique chemical properties and biological activities.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The pyrrolidinyl moiety in this molecule is known to enhance binding affinity and selectivity, making it a valuable scaffold for developing novel therapeutic agents. The presence of the 3,4-dihydro-1H-isoquinolin-2-yl group further adds to the complexity and functionality of the compound, enabling it to interact with biological targets in a specific manner.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with neurological disorders. Studies have shown that derivatives of 1-[3-(3,4-dihydro-1H-isoquinolin-2-yl)pyrrolidin-1-yl]-3-phenylsulfanylpropan-1-one exhibit promising activity in preclinical models. These findings are particularly intriguing given the growing demand for innovative treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The phenylsulfanyl group in the molecule is another key feature that contributes to its pharmacological profile. This substituent has been shown to improve solubility and bioavailability, which are critical factors for the efficacy of pharmaceutical compounds. Additionally, the sulfur atom in the phenylsulfanyl group can participate in various chemical interactions, including hydrogen bonding and π-stacking, which can enhance binding affinity to biological targets.

In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against several enzymes implicated in neurological disorders. For instance, it has shown potential as an inhibitor of acetylcholinesterase, an enzyme that plays a crucial role in maintaining acetylcholine levels in the brain. Elevated levels of acetylcholinesterase have been associated with cognitive decline and memory loss, making this compound a promising candidate for further development.

Furthermore, the structural flexibility of 1-[3-(3,4-dihydro-1H-isoquinolin-2-yl)pyrrolidin-1-yl]-3-phenylsulfanylpropan-1-one allows for modifications that can fine-tune its pharmacological properties. This flexibility is particularly valuable in drug design, as it enables researchers to optimize potency, selectivity, and pharmacokinetic profiles. Recent advances in computational chemistry have facilitated the design of such compounds with high precision, reducing the time and resources required for drug discovery.

The synthesis of this compound involves multi-step organic reactions that showcase the expertise of modern synthetic chemistry. The introduction of the 3,4-dihydro-1H-isoquinolin-2-yl group requires careful control over reaction conditions to ensure high yield and purity. Similarly, the attachment of the phenylsulfanyl group necessitates precise functionalization techniques to avoid unwanted side reactions. These synthetic challenges highlight the importance of skilled chemists in developing complex molecules like this one.

As research continues to uncover new therapeutic applications for this class of compounds, it is likely that derivatives of 1-[3-(3,4-dihydro-H isoquinolin - 2 - yl)pyrrolidin - 1 - yl] - 3 - pheny lsulfanylpropan - 1 - one will emerge as key candidates for clinical development. The combination of structural diversity and biological activity makes this molecule a compelling subject for further investigation.

In conclusion, the compound with CAS number 2034308_03_5 and product name bold text: 1-[3-(bold text: 3_4_ dihydro-H isoquinolin - 2 _ yl)bold text: pyrrolidin _ 1 _ yl] - bold text: 3_ pheny lsulfanylpropan _ 1 _ one bold text: represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in drug discovery efforts aimed at treating neurological disorders. As research progresses，this compound is poised to play a crucial role in developing novel therapeutic agents that address unmet medical needs.